Cas no 606106-61-0 (Piperidine, 1-[[(1,4,5,6,7,8-hexahydro-7-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl]-4-methyl-(9ci))

• Product Name: Piperidine, 1-[[(1,4,5,6,7,8-hexahydro-7-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl]-4-methyl-(9ci)
• CAS No: 606106-61-0
• MF: C₁₉H₂₅N₃O₂S₂
• MW: 391.550701856613
• CID: 2183494
• PubChem ID: 3153407
• Update Time: 2025-04-21

Piperidine, 1-[[(1,4,5,6,7,8-hexahydro-7-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl]-4-methyl-(9ci) Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[[(1,4,5,6,7,8-hexahydro-7-methyl-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl]-4-methyl-(9ci)
• AKOS000655753
• PIPERIDINE, 1-[[(1,4,5,6,7,8-HEXAHYDRO-7-METHYL-4-OXO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-2-YL)THIO]ACETYL]-4-METHYL-
• 606106-61-0
• ASN 06152835
• DB-288797

• Inchi： 1S/C19H25N3O2S2/c1-11-5-7-22(8-6-11)15(23)10-25-19-20-17(24)16-13-4-3-12(2)9-14(13)26-18(16)21-19/h11-12H,3-10H2,1-2H3,(H,20,21,24)
• InChI Key： OLHWLWSWNNSYFT-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(=N2)SCC(N2CCC(C)CC2)=O)=O)C2=C1CC(C)CC2

Computed Properties

• Exact Mass: 391.13881940Da
• Monoisotopic Mass: 391.13881940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 115Ų